2-cyclohexyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)acetamide
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Description
2-cyclohexyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)acetamide is a useful research compound. Its molecular formula is C18H27N3O2 and its molecular weight is 317.433. The purity is usually 95%.
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Scientific Research Applications
Medical Imaging Applications
Compounds within the pyrazolo[1,5-a]pyrimidineacetamide series, such as DPA-714, are highlighted for their use in medical imaging, specifically positron emission tomography (PET) to image the translocator protein (18 kDa) in vivo. The radiosynthesis of [18F]DPA-714 demonstrates the compound's utility in neurological and oncological research, offering insights into inflammation and tumor processes (Dollé et al., 2008).
Antimicrobial Activity
New pyrimidinone and oxazinone derivatives, synthesized using citrazinic acid as a starting material, have shown notable antibacterial and antifungal activities. These compounds represent a significant interest for developing new antimicrobial agents, comparing favorably with standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Structural Chemistry
The crystal structures of various 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides have been elucidated, revealing insights into the molecular conformations and interactions crucial for their biological activity. These studies contribute to the understanding of how structural features correlate with biological functions and provide a foundation for designing more effective compounds (Subasri et al., 2017).
Drug Development
Research into pyrimidylpiperazine derivatives highlights their potential in regulating cytokine production, specifically tumor necrosis factor-alpha and interleukin-10. These findings underscore the therapeutic potential of such compounds in treating inflammatory conditions, septic shock, rheumatoid arthritis, and Crohn's disease, demonstrating the broad applicability of these chemicals in drug development (Fukuda et al., 2000).
Properties
IUPAC Name |
2-cyclohexyl-N-(4-pyrimidin-2-yloxycyclohexyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O2/c22-17(13-14-5-2-1-3-6-14)21-15-7-9-16(10-8-15)23-18-19-11-4-12-20-18/h4,11-12,14-16H,1-3,5-10,13H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSLIYMSPBQABGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC(=O)NC2CCC(CC2)OC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.